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Compound of Interest

Compound Name:
1-Bromo-4-(3-

bromopropoxy)benzene

CAS No.: 7497-87-2

Cat. No.: B1267496

Get Quote

Executive Summary
1-Bromo-4-(3-bromopropoxy)benzene (CAS 54955-46-1) is a critical bifunctional linker used

extensively in the synthesis of liquid crystals, conducting polymers, and medicinal

pharmacophores. Its value lies in its orthogonal reactivity: the alkyl bromide moiety is

susceptible to nucleophilic substitution (

), while the aryl bromide serves as a handle for palladium-catalyzed cross-coupling (Suzuki-
Miyaura, Buchwald-Hartwig).

This guide provides a definitive reference for the spectral characterization of this molecule.

Unlike standard data dumps, this document focuses on the causality of spectral features—

explaining why signals appear where they do and how to use them to detect common synthetic

impurities, such as the bis-phenoxy byproduct.
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To interpret the spectra accurately, one must understand the synthesis. The compound is

typically generated via a Williamson ether synthesis between 4-bromophenol and an excess of

1,3-dibromopropane.

Reaction Logic
The reaction is kinetically controlled to favor the mono-alkylation product. However, if the

stoichiometry is imprecise, the nucleophilic phenoxide can attack the product, forming the

symmetric bis-ether (1,3-bis(4-bromophenoxy)propane).
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Transition State
(SN2 Attack)
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Target Product:
1-Bromo-4-(3-bromopropoxy)benzene

Major Path Impurity:
Bis-ether dimer

Over-reaction
(if Reagent < 5 eq)

Click to download full resolution via product page

Caption: Synthesis pathway highlighting the critical branching point for impurity formation.

Spectral Analysis: Nuclear Magnetic Resonance ( H,
C NMR)
The NMR spectrum of 1-Bromo-4-(3-bromopropoxy)benzene is defined by the symmetry of

the para-substituted aromatic ring and the distinct electronegativity gradient of the propyl chain.

H NMR Data (400 MHz, CDCl )
The propyl chain exhibits a classic "triplet-quintet-triplet" pattern, but with distinct chemical

shifts due to the differing inductive effects of the phenoxy oxygen versus the terminal bromine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1267496/docs?utm_src=pdf-body-img#technical-characterization-guide-1-bromo-4-3-bromopropoxy-benzene
https://www.benchchem.com/product/b1267496/docs?utm_src=pdf-body#technical-characterization-guide-1-bromo-4-3-bromopropoxy-benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

Ar-H (ortho to

Br)
7.36 - 7.39

Doublet

(AA'BB')
2H 8.8

Deshielded

by inductive

effect of Br.

Ar-H (ortho to

O)
6.76 - 6.80

Doublet

(AA'BB')
2H 8.8

Shielded by

mesomeric

donation of

Oxygen.

O-CH 4.08 Triplet 2H 6.0

Most

deshielded

alkyl protons

(adjacent to

Oxygen).

CH

-Br
3.59 Triplet 2H 6.4

Deshielded

by Br, but

less than

Oxygen.

C-CH

-C
2.32 Quintet 2H 6.2

Central

methylene;

shielded

relative to

terminal

groups.

Critical QC Check:

Impurity Detection: Watch for a second triplet near 4.10 ppm. If the integration of the central

quintet (2.32 ppm) is higher relative to the terminal triplet (3.59 ppm), you likely have the bis-

ether impurity, which lacks the

signal and doubles the phenoxy signal.
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C NMR Data (100 MHz, CDCl )

Carbon Type
Shift (

, ppm)
Assignment Note

Ar-C-O (ipso) 157.8
Quaternary carbon attached to

oxygen.

Ar-C-H 132.4 Carbon ortho to Bromine.

Ar-C-H 116.5 Carbon ortho to Oxygen.

Ar-C-Br (ipso) 113.2
Quaternary carbon attached to

bromine.

O-CH 65.4 Ether carbon.

CH

-Br
32.3 Alkyl bromide carbon.

Central CH 30.1 Central methylene.

Mass Spectrometry (MS)[1][2]
Mass spectrometry provides the most definitive confirmation of the structure due to the unique

isotopic signature of bromine. Bromine exists as two stable isotopes,

(50.7%) and

(49.3%), in a roughly 1:1 ratio.

Isotope Pattern Analysis
Since the molecule contains two bromine atoms, the molecular ion (

) will appear as a triplet cluster with an intensity ratio of 1:2:1.

Molecular Formula:

Nominal Mass: 292 Da (
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)

Ion m/z Relative Intensity Composition

292 50%

294 100% (Base) (Mixed)

296 50%

Fragmentation Logic (EI, 70 eV)
The fragmentation is driven by the cleavage of the ether bond or the alkyl bromide chain.

Molecular Ion (M+)
m/z 292, 294, 296

(1:2:1)

Fragment A
Loss of Propyl Bromide chain

[C6H4BrO]+ 
m/z ~171/173 (1:1)

Ether Cleavage

Fragment B
Tropylium-like ion

[C6H4Br]+ 
m/z ~155/157 (1:1)

Loss of -OCH2CH2CH2Br

Click to download full resolution via product page

Caption: Primary fragmentation pathways in Electron Impact (EI) mass spectrometry.

Infrared Spectroscopy (FT-IR)
IR is useful for rapid identification of functional groups, particularly confirming the ether linkage

and the aromatic substitution pattern.
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Wavenumber (

)
Vibration Mode Description

2950 - 2850 Stretch
Aliphatic methylene stretches

(weak to medium).

1485, 1575 Stretch
Aromatic ring skeletal

vibrations.

1240 Stretch
Asymmetric aryl alkyl ether

stretch (Very Strong).

1070 Stretch
Aryl bromide vibration (often

overlaps with symmetric ether).

820 Bend
Para-disubstituted benzene

out-of-plane bend (diagnostic).

600 - 500 Stretch Aliphatic bromide stretch.

Experimental Protocols
To ensure reproducibility of the spectral data above, the following sample preparation protocols

are recommended.

NMR Sample Preparation
Solvent: Use Chloroform-d (

) with 0.03% TMS as an internal standard.

Concentration: Dissolve 10-15 mg of the compound in 0.6 mL of solvent.

Filtration: If the solution is cloudy (indicating inorganic salts like KBr from synthesis), filter

through a small plug of glass wool in a Pasteur pipette.

Acquisition: Run at 298 K. For quantitative purity assessment, set the relaxation delay (

) to at least 10 seconds to allow full relaxation of aromatic protons.
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GC-MS Method
Column: HP-5MS or equivalent (30m x 0.25mm, 0.25µm film).

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program: Hold at 60°C for 2 min, ramp 20°C/min to 280°C, hold 5 min.

Inlet: Split mode (50:1), 250°C.

Note: The compound is thermally stable, but the injection liner should be clean to prevent

degradation of the alkyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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